Cas no 2171273-99-5 ((2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid)

(2S)-4-{4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid is a fluorinated Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include an Fmoc-protected amine group, a fluorine-substituted phenyl ring, and a hydroxyl-bearing chiral center, enhancing its utility in solid-phase peptide synthesis (SPPS). The fluorine substitution improves steric and electronic properties, potentially influencing peptide stability and binding interactions. The Fmoc group ensures compatibility with standard deprotection protocols, while the carboxylic acid moiety facilitates coupling reactions. This compound is particularly valuable for introducing fluorinated aromatic residues into peptides, enabling the study of structure-activity relationships in medicinal chemistry and bioconjugation research. Its high purity and defined stereochemistry ensure reproducible results in synthetic workflows.
(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid structure
2171273-99-5 structure
Product Name:(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid
CAS No:2171273-99-5
MF:C26H23FN2O6
MW:478.469030618668
CID:6518475
PubChem ID:165543722
Update Time:2025-08-03

(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid
    • 2171273-99-5
    • (2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
    • EN300-1497697
    • Inchi: 1S/C26H23FN2O6/c27-21-13-15(24(31)28-12-11-23(30)25(32)33)9-10-22(21)29-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,23,30H,11-12,14H2,(H,28,31)(H,29,34)(H,32,33)/t23-/m0/s1
    • InChI Key: CWDDJYBHSYRJNP-QHCPKHFHSA-N
    • SMILES: FC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC[C@@H](C(=O)O)O)=O

Computed Properties

  • Exact Mass: 478.15401462g/mol
  • Monoisotopic Mass: 478.15401462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 125Ų

(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1497697-0.05g
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
0.05g
$2219.0 2023-06-05
Enamine
EN300-1497697-0.1g
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
0.1g
$2324.0 2023-06-05
Enamine
EN300-1497697-0.25g
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
0.25g
$2430.0 2023-06-05
Enamine
EN300-1497697-0.5g
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
0.5g
$2536.0 2023-06-05
Enamine
EN300-1497697-1.0g
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
1g
$2641.0 2023-06-05
Enamine
EN300-1497697-2.5g
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
2.5g
$5178.0 2023-06-05
Enamine
EN300-1497697-5.0g
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
5g
$7659.0 2023-06-05
Enamine
EN300-1497697-10.0g
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
10g
$11358.0 2023-06-05
Enamine
EN300-1497697-50mg
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
50mg
$2219.0 2023-09-28
Enamine
EN300-1497697-100mg
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
2171273-99-5
100mg
$2324.0 2023-09-28

(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid Related Literature

Additional information on (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid

Compound Introduction: (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic Acid (CAS No. 2171273-99-5)

(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171273-99-5, represents a novel class of molecules with potential therapeutic applications. Its intricate structure, featuring a chiral center and multiple functional groups, makes it a subject of intense research interest for its pharmacological properties and mechanisms of action.

The molecular framework of (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid incorporates several key structural elements that contribute to its unique chemical and biological characteristics. The presence of a fluorenylmethoxycarbonyl (Fmoc) group enhances the stability and reactivity of the compound, making it suitable for further derivatization and functionalization. Additionally, the fluorine substituent at the 3-position of the phenyl ring introduces electronic and steric effects that can modulate binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of this compound with various biological receptors. Studies suggest that the fluorenylmethoxycarbonyl moiety may play a crucial role in stabilizing protein-ligand complexes, thereby increasing the efficacy of potential drug candidates derived from this scaffold. Furthermore, the hydroxybutanoic acid side chain contributes to solubility and metabolic stability, which are critical factors in drug design.

In the realm of medicinal chemistry, the synthesis and optimization of chiral compounds like (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid have opened new avenues for developing enantiomerically pure drugs with enhanced selectivity and reduced side effects. The stereochemical purity of this compound is maintained through careful control of reaction conditions during synthesis, ensuring that only one enantiomer is produced. This approach is particularly important in drug development, where the biological activity of a molecule can be highly dependent on its stereochemistry.

The pharmacological profile of (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid has been investigated in several preclinical studies. These investigations have revealed promising results in terms of its ability to interact with specific enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to be implicated in cancer progression. The precise mechanism by which this compound exerts its effects remains an area of active research, but early findings indicate that it may modulate signaling pathways critical for cell proliferation and survival.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacokinetic properties. In the case of (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid, the fluorine substituent at the phenyl ring may contribute to improved metabolic stability by resisting hydrolysis under physiological conditions. This characteristic is particularly advantageous for drugs that require longer half-lives or more stable plasma concentrations. Additionally, fluorine atoms can influence electronic distributions within the molecule, leading to enhanced binding affinity to biological targets.

The synthesis of complex molecules like (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid demands meticulous attention to detail at every step of the process. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are employed to ensure high yields and purity. The use of chiral auxiliaries or catalysts allows for the selective formation of the desired enantiomer while minimizing racemization or byproduct formation. These synthetic methodologies are essential for producing pharmaceutical-grade compounds that meet stringent regulatory requirements.

Ongoing research into (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid continues to uncover new therapeutic possibilities across multiple disease indications. Investigational studies are exploring its potential as an anti-inflammatory agent, where its ability to modulate cytokine production may offer benefits in treating chronic inflammatory disorders. Furthermore, its structural features make it a versatile scaffold for further drug discovery efforts, allowing medicinal chemists to design analogs with improved pharmacological profiles.

The role of computational tools in understanding the behavior of complex molecules cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify potential binding partners for (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid, enabling researchers to prioritize candidates for experimental validation. These computational approaches complement traditional wet-lab experiments by providing rapid assessments of molecular interactions, thereby accelerating the drug discovery process.

In conclusion, (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid (CAS No. 2171273-99-5) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with preliminary evidence of biological activity, position it as a valuable asset in ongoing drug discovery efforts. As research continues to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd